Cas no 2172247-82-2 ((9H-fluoren-9-yl)methyl 4-{3H-imidazo4,5-bpyridin-2-yl}-1,4-diazepane-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 4-{3H-imidazo4,5-bpyridin-2-yl}-1,4-diazepane-1-carboxylate
• CAS No: 2172247-82-2
• MF: C₂₆H₂₅N₅O₂
• MW: 439.509005308151
• CID: 5940383
• PubChem ID: 165577847
• Update Time: 2025-10-19

(9H-fluoren-9-yl)methyl 4-{3H-imidazo4,5-bpyridin-2-yl}-1,4-diazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl 4-{3H-imidazo4,5-bpyridin-2-yl}-1,4-diazepane-1-carboxylate
• (9H-fluoren-9-yl)methyl 4-{3H-imidazo[4,5-b]pyridin-2-yl}-1,4-diazepane-1-carboxylate
• 2172247-82-2
• EN300-1582036

• Inchi： 1S/C26H25N5O2/c32-26(33-17-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22)31-14-6-13-30(15-16-31)25-28-23-11-5-12-27-24(23)29-25/h1-5,7-12,22H,6,13-17H2,(H,27,28,29)
• InChI Key： WXNCKORFAHBSSA-UHFFFAOYSA-N
• SMILES： O(C(N1CCN(C2=NC3=C(C=CC=N3)N2)CCC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 439.20082506g/mol
• Monoisotopic Mass: 439.20082506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 74.4Ų

Additional information on (9H-fluoren-9-yl)methyl 4-{3H-imidazo4,5-bpyridin-2-yl}-1,4-diazepane-1-carboxylate

(9H-fluoren-9-yl)methyl 4-{3H-imidazo[4,5-b]pyridin-2-yl}-1,4-diazepane-1-carboxylate

The compound with CAS No. 2172247-82-2, commonly referred to as (9H-fluoren-9-yl)methyl 4-{3H-imidazo[4,5-b]pyridin-2-yl}-1,4-diazepane-1-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes a fluorenylmethyl group, an imidazo[4,5-b]pyridine moiety, and a diazepane ring system. The combination of these structural elements contributes to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of imidazo[4,5-b]pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The diazepane ring system in this compound adds further complexity to its structure, potentially enhancing its ability to interact with target proteins in a specific manner. Researchers have also explored the role of fluorenylmethyl groups in improving the pharmacokinetic properties of drugs, such as solubility and bioavailability.

One of the most promising applications of this compound lies in its potential as a small molecule inhibitor for various therapeutic targets. For instance, studies have shown that similar compounds can modulate the activity of protein kinases, which are critical in signaling pathways involved in cancer progression. The imidazo[4,5-b]pyridine moiety is known to exhibit strong binding affinities for certain kinase domains, making it a valuable component in the design of anti-cancer agents.

In addition to its therapeutic potential, this compound has also been utilized as a building block in the synthesis of more complex molecules. Its modular structure allows for easy functionalization, enabling chemists to explore a wide range of structural variations. This flexibility has made it a popular choice in combinatorial chemistry and high-throughput screening campaigns.

From an analytical standpoint, the compound's structure has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into its conformational dynamics and stability under various conditions. Furthermore, computational modeling has been employed to predict its interactions with biological targets at the molecular level.

Recent advancements in synthetic methodology have also impacted the production of this compound. Researchers have developed more efficient routes for constructing the diazepane ring system, reducing both the time and cost associated with its synthesis. These improvements have facilitated its use in large-scale research projects and preclinical studies.

In conclusion, (9H-fluoren-9-yl)methyl 4-{3H-imidazo[4,5-b]pyridin-2-yl}-1,4-diazepane-1-carboxylate represents a cutting-edge molecule with diverse applications in drug discovery and chemical synthesis. Its unique structural features and promising biological properties continue to drive research efforts aimed at unlocking its full potential in the field of medicinal chemistry.